molecular formula C24H24N6O2 B11614783 7-cyclopentyl-6-imino-13-methyl-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

7-cyclopentyl-6-imino-13-methyl-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Cat. No.: B11614783
M. Wt: 428.5 g/mol
InChI Key: TXXYGOCIBPSYIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a highly specialized tricyclic carboxamide derivative with a complex heterocyclic framework. Its structure includes a cyclopentyl group, an imino moiety, and a pyridinylmethyl substituent, which contribute to its unique physicochemical and biological properties. Structural elucidation of such compounds typically employs X-ray crystallography, leveraging programs like SHELXL for refinement and ORTEP-3 for graphical representation .

Properties

Molecular Formula

C24H24N6O2

Molecular Weight

428.5 g/mol

IUPAC Name

7-cyclopentyl-6-imino-13-methyl-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

InChI

InChI=1S/C24H24N6O2/c1-15-8-9-20-28-22-19(24(32)29(20)14-15)11-18(21(25)30(22)17-6-2-3-7-17)23(31)27-13-16-5-4-10-26-12-16/h4-5,8-12,14,17,25H,2-3,6-7,13H2,1H3,(H,27,31)

InChI Key

TXXYGOCIBPSYIG-UHFFFAOYSA-N

Canonical SMILES

CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3C4CCCC4)C(=O)NCC5=CN=CC=C5)C=C1

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-cyclopentyl-6-imino-13-methyl-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves multiple steps, including the formation of intermediate compounds. The process may involve reactions such as amidation, cyclization, and condensation under specific conditions. For example, amidation of lower alkyl esters of substituted carboxylic acids by 3-picolylamine in a solvent mixture like DMF-MeOH (3:1) can be a part of the synthetic route .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to ensure high yield and purity. This may include the use of automated reactors, precise control of reaction conditions, and purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

7-cyclopentyl-6-imino-13-methyl-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide can undergo various types of chemical reactions, including:

    Oxidation: The compound may be oxidized under specific conditions to form oxidized derivatives.

    Reduction: Reduction reactions can lead to the formation of reduced forms of the compound.

    Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary depending on the desired outcome, such as temperature, solvent, and reaction time.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

7-cyclopentyl-6-imino-13-methyl-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has several scientific research applications, including:

    Chemistry: Used as a building block in the synthesis of more complex molecules.

    Biology: Studied for its potential biological activity and interactions with biomolecules.

    Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activity.

    Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 7-cyclopentyl-6-imino-13-methyl-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

While the provided evidence lacks direct data on this compound, comparisons can be inferred through structural analogs and methodologies:

Table 1: Key Structural and Functional Comparisons

Parameter Target Compound Similar Compound (Thiadiazolo-pyrimidine derivatives) Quaternary Ammonium Compounds (e.g., BAC-C12)
Core Structure Tricyclic 1,7,9-triazatricyclo framework Bicyclic 1,3,4-thiadiazolo-pyrimidine Linear alkyl chain with quaternary ammonium group
Functional Groups Cyclopentyl, imino, pyridinylmethyl, carboxamide Ethyl carboxylate, phenyl, thiadiazole Alkyltrimethylammonium
Analytical Methods NMR, IR, X-ray crystallography (SHELX, WinGX) NMR, 13C, IR spectroscopy Spectrofluorometry, tensiometry
Physicochemical Properties High rigidity due to fused rings; moderate solubility in polar solvents Variable solubility based on R-group substitutions Surfactant behavior; CMC ~3–8 mM

Key Findings :

Structural Rigidity vs. Flexibility :

  • The tricyclic core of the target compound imparts greater conformational rigidity compared to bicyclic thiadiazolo-pyrimidines, which may enhance binding specificity in enzymatic interactions .
  • In contrast, linear quaternary ammonium compounds (e.g., BAC-C12) exhibit flexible alkyl chains, enabling surfactant-like behavior .

Solubility and Bioavailability: The pyridinylmethyl and carboxamide groups in the target compound likely improve aqueous solubility over purely aromatic analogs like thiadiazolo-pyrimidines, though exact data are absent.

Synthetic Challenges :

  • The target compound’s fused triazatricyclo system requires precise stereochemical control during synthesis, akin to the challenges in constructing thiadiazolo-pyrimidine derivatives .
  • Crystallographic tools (e.g., SHELXL, WinGX) are critical for verifying such complex structures .

Methodological Insights from Evidence

  • Crystallography : SHELX remains the gold standard for small-molecule refinement, ensuring accurate structural validation . ORTEP-3 and WinGX provide complementary visualization and data-processing capabilities .
  • Surfactant Analysis : Techniques like spectrofluorometry and tensiometry, used for quaternary ammonium compounds, could theoretically assess aggregation behavior in modified analogs of the target compound .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.